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Compound Focus: Cefcapene Pivoxil Hydrochloride Hydrate

CAS No.: 147816-24-8

Cat. No.: S523075

Solubility Profile of Cefcapene Pivoxil Hydrochloride
Hydrate

The solubility of cefcapene pivoxil hydrochloride hydrate has been characterized in several solvents,
which is crucial for designing experimental formulations. The quantitative data is summarized in the table

below.

Table 1: Solubility of Cefcapene Pivoxil Hydrochloride Hydrate in Various Solvents

Concentration

Solvent Solubility (mM) Notes Source
DMSO 2 mg/mL ~3.22 mM Clear solution [1]
DMSO 50 mg/mL 80.37 mM Sonication recommended [2]
DMSO 100 mg/mL 160.74 mM Use fresh, moisture-absorbing [3]

DMSO reduces solubility

DMSO 125 mg/mL 200.93 mM Hygroscopic DMSO has significant [4]
impact; use newly opened
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Concentration

Solvent Solubility Notes Source
(mM)
Water Sparingly soluble / Insoluble Not suitable for direct aqueous [4] [5]
< 0.1 mg/mL preparation
Methanol Slightly soluble Information May require optimization [5]
missing

Key Solubility Insights

e DMSO is the Primary Solvent: The data consistently shows that DMSO is the best solvent for
preparing stock solutions of cefcapene pivoxil hydrochloride hydrate. However, the reported
solubility values vary, with a range from 2 mg/mL to 125 mg/mL. It is advisable to start with a lower
concentration and use sonication to aid dissolution [4] [2].

¢ Limited Aqueous Solubility: The compound has very low solubility in water [4] [5]. For in vivo
experiments, it must first be dissolved in DMSO and then further diluted into an aqueous-based
vehicle, as outlined in the protocols below.

¢ Solution Stability: The compound is reported to be unstable in solution [4]. Therefore, it is
recommended to prepare fresh solutions immediately before use and not to store them for extended
periods.

Detailed Experimental Protocols

Preparation of Stock Solutions in DMSO

This protocol is for creating concentrated stock solutions for in vitro studies.

e Step 1: Pre-warm the DMSO to room temperature and ensure it is fresh and anhydrous, as
hygroscopic DMSO can significantly reduce solubility [4] [3].

e Step 2: Calculate the required amount of cefcapene pivoxil hydrochloride hydrate to achieve your
desired stock concentration (e.g., 50 mg/mL or 100 mg/mL).

¢ Step 3: Add the compound powder to a clean vial. Introduce the calculated volume of DMSO.

e Step 4: Vortex the mixture thoroughly. To ensure complete dissolution, sonicate the solution in a
water bath sonicator for several minutes until the solution is clear [2].
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e Step 5: Aliquot the stock solution to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or

-80°C for longer-term stability, though fresh preparation is always preferred [4].

Preparation of In Vivo Dosing Formulations

For animal studies, the DMSO stock solution must be diluted into a biocompatible vehicle. Below are two

established protocols.

Table 2: Protocols for Preparing In Vivo Formulations

Protocol 1: Homogeneous

Protocol 2: Clear

Protocol 3: Oil-Based

Component ) . .
Suspension Solution Solution
Step 1 N/A Take 100 yL DMSO Take 100 yL DMSO stock
stock (e.g., 20.8 (e.g., 20.8 mg/mL)
mg/mL)
Step 2 Add 5 mg compound to 1 mL  Add to 400 pL Add to 900 pL corn oil,
of 0.5% CMC-Na PEG300, mix evenly mix evenly
Step 3 Mix vigorously to form a Add 50 pL Tween 80, -
homogeneous suspension mix evenly
Step 4 Ready for administration (5 Add 450 pL Saline, Ready for administration

Final Volume

Final
Concentration

Appearance

Key Source

mg/mL)

1 mL

5 mg/mL

Homogeneous suspension

[3]

mix evenly

1 mL

2.08 mg/mL

Clear solution

[4]

(2.08 mg/mL)

1 mL

2.08 mg/mL

Clear solution

[4]

The following workflow outlines the decision process for selecting and preparing the appropriate

formulation:
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Is the study in vitro?

In Vitro Protocol

- Use fresh, anhydrous DMSO Is a clear solution required
- Target concentration: 50-100 mg/mL for in vivo dosing?
- Sonicate to dissolve
- Aliquot and store at -20°C

0, use oil-based \No, use suspension

Use Protocol 2 (Clear Solution) Use Protocol 3 (Oil-Based) Ve il L (S
- 10% DMSO - 10% DMSO

- 0.5° . :
- 5% Tween 80 y suspend p

- No DMSO required

- 45% Saline Note: For longer-term studies

Click to download full resolution via product page

Experimental Considerations for Handling and Storage

e Storage of Powder: The solid powder should be stored in a desiccated environment, under an inert
atmosphere, and at low temperatures (between -20°C and 2-8°C) to maintain stability [1] [5].

¢ Avoid Aqueous Solutions: Do not attempt to directly dissolve the powder in water or saline, as it is
sparingly soluble. Always use the two-step method of creating a DMSO stock first [4] [5].

¢ Dosing Volume Considerations: When administering to animals, ensure that the concentration of
DMSO in the final formulation is kept at a safe level (typically <10%) to avoid toxicity [4].
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Conclusion

Successful experimentation with cefcapene pivoxil hydrochloride hydrate relies on understanding its
solubility profile and carefully following the prepared protocols. The key is to use DMSO as the primary
solvent for stock solutions and then select an appropriate in vivo vehicle based on the requirements of your
specific study. Always prioritize the preparation of fresh solutions to ensure compound stability and

experimental reproducibility.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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